Cas no 179056-08-7 (Carbamic acid, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-,1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-,1,1-dimethylethyl ester
• CAS No: 179056-08-7
• MF: C₁₉H₃₁NO₃
• MW: 321.454345941544
• CID: 1365926
• PubChem ID: 54095891
• Update Time: 2025-04-20

Carbamic acid, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl]-,1,1-dimethylethyl ester
• 179056-08-7
• tert-butyl N-(3,5-di-tert-butyl-4-hydroxyphenyl)carbamate
• EN300-12453371

• Inchi： 1S/C19H31NO3/c1-17(2,3)13-10-12(20-16(22)23-19(7,8)9)11-14(15(13)21)18(4,5)6/h10-11,21H,1-9H3,(H,20,22)
• InChI Key： MXBHDCSTSXIXMJ-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1C(C)(C)C)NC(=O)OC(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 321.23053
• Monoisotopic Mass: 321.23039385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters